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Compound of Interest

Compound Name: TAMRA Azide, isomer 5

Cat. No.: B8116090

Abstract

5-TAMRA Azide (Tetramethylrhodamine 5-carboxamido-(6-azidohexanyl)) is a premier
fluorescent probe utilized in bioorthogonal chemistry, specifically Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Its
high extinction coefficient, photostability, and spectral compatibility with 532 nm and 543 nm
laser lines make it indispensable for fluorescence microscopy, flow cytometry, and FRET
assays (often paired with FAM).

This guide provides a rigorous, field-proven methodology for preparing, validating, and storing
5-TAMRA Azide stock solutions. Unlike generic protocols, this document emphasizes
anhydrous handling and spectrophotometric validation to ensure experimental reproducibility.

Chemical & Physical Specifications

Before initiating wet lab work, verify the specific salt form and molecular weight on your product
vial, as these vary slightly between manufacturers (e.g., TEA salt vs. free acid).
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Parameter Specification Notes

5-isomer is preferred over 5(6)-
Chemical Name 5-TAMRA Azide mixed isomers for reproducible
HPLC profiles.

Molecular Weight ~512.56 g/mol Always check specific lot CoA.

Appearance Dark red/purple solid Hygroscopic.

B Insoluble in pure water;
Solubility DMSO, DMF, MeOH ) )
requires organic co-solvent.[1]

Values in MeOH/DMSO.[2][3]
[4][5]

Ex / Em Maxima 546 nm /579 nm

Extinction Coeff.[LBSIAICITC g1 500 At 546 nm.[3][4][5] Critical for

concentration verification.

)

Stable for >12 months if kept

Storage (Solid) -20°C, Desiccated, Dark dry.5]
ry.

Critical Considerations (The "Why")
Solvent Selection: The Anhydrous Imperative

While 5-TAMRA Azide is moderately stable, the azide moiety and the rhodamine core can
degrade or precipitate in the presence of water over time.

o Recommended:Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide) packed
under inert gas.

e Avoid: Standard laboratory-grade DMSO (often contains water) or protic solvents
(Ethanol/Methanol) for long-term stock storage, as they can promote ester hydrolysis or
transesterification over months.

Isomer Purity

This protocol assumes the use of single isomer 5-TAMRA. If using mixed isomers (5/6), be
aware that they may separate during HPLC purification of your final conjugate, creating double
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peaks that complicate analysis.

Light Sensitivity

Rhodamines are photostable but not immune to bleaching. All steps should be performed
under low-light conditions or with amber tubes.

Protocol 1: Preparation of 10 mM Stock Solution

Objective: Prepare a stable 10 mM stock solution in anhydrous DMSO.

Materials

o 5-TAMRA Azide solid (e.g., 1 mg or 5 mg vial).[8]

Anhydrous DMSO (=99.9%, water <50 ppm).

Amber microcentrifuge tubes (1.5 mL).

Vortex mixer and Benchtop Centrifuge.

Inert gas line (Argon/Nitrogen) - Optional but recommended for >1 month storage.

Workflow Diagram
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Start: Equilibrate Vial to RT

Step 1: Weigh/Confirm Mass
(e.g., 1.0 mg)

Step 2: Calculate Solvent Vol.
Vol = Mass / (MW * Conc)

Use Anhydrous DMSO

Step 3: Add Anhydrous DMSO ]

l If Precipitate Remains

Step 4: Vortex & Spin Down
(Ensure complete dissolution)

Step 5: QC Check (UV-Vis)

If Pass

[ Step 6: Aliquot into Amber Tubes j

Store at -20°C (Dark)

Click to download full resolution via product page

Caption: Figure 1. Systematic workflow for the preparation of 5-TAMRA Azide stock solutions.
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Step-by-Step Procedure

o Equilibration: Remove the product vial from -20°C storage and let it warm to room
temperature (RT) for at least 20 minutes before opening. This prevents atmospheric moisture
from condensing on the hygroscopic solid.

» Centrifugation: Briefly centrifuge the vial (10,000 x g for 30 sec) to ensure all powder is at the
bottom.

o Calculation: Calculate the volume of DMSO required.
o Formula:
o Example: For 1.0 mg (1000 pg) of 5-TAMRA Azide (MW 512.56) at 10 mM:
e Solubilization: Add the calculated volume of anhydrous DMSO directly to the vial.

o Tip: Do not use a spatula to transfer small amounts of dye; it is more accurate to dissolve
the entire contents of the commercial vial.

e Mixing: Vortex vigorously for 1 minute. Inspect the bottom of the tube. If particulates remain,
sonicate in a water bath for 2-5 minutes.

» Aliquot: Dispense into small aliquots (e.g., 10-50 pL) in amber tubes to avoid repeated
freeze-thaw cycles.

Protocol 2: Quality Control (Concentration
Verification)

Trusting the label mass on milligram-scale commercial vials can lead to errors of £10-20%. For
critical experiments (e.g., determination of labeling efficiency), you must determine the exact
concentration spectrophotometrically.

Methodology (Beer-Lambert Law)

Where:

e = Absorbance at
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(546 nm)

e = Extinction Coefficient (~91,000

)B1[4105]

o = Path length (1 cm)

e = Concentration (M)[9]

Procedure

e Dilution: Prepare a 1:1000 dilution of your stock.

o Add 2 pL of 10 mM Stock to 1998 uL of Methanol (or PBS pH 7.4, though Methanol is
preferred to prevent aggregation quenching).

o Target Absorbance: A 10 uM solution should yield an absorbance around 0.9 AU.

o Measurement: Measure Absorbance at 546 nm using a quartz cuvette. Use pure Methanol

as the blank.

o Calculation:

o Example: If

and Dilution Factor = 1000:

o Adjustment: Adjust your downstream reaction calculations based on this true concentration.

Storage & Stability Guidelines

Condition Stability Recommendation
Solid (-20°C) > 12 Months Keep desiccated.[2][3][5][10]

) Use anhydrous DMSO. Aliquot
Stock in DMSO (-20°C) 3-6 Months ] )

to single-use vials.

Stock in DMSO (RT) <1 Week Hydrolysis risk increases.
Aqueous Working Soln. < 24 Hours Prepare fresh. Do not store.
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The Freeze-Thaw Danger: Repeated temperature cycling causes condensation inside the tube,
introducing water into the DMSO stock. This leads to hydrolysis of the NHS ester (if using NHS
variants) or general degradation of the fluorophore. Limit to max 3 freeze-thaw cycles.

Troubleshooting Common Issues

Issue: Precipitation upon dilution in buffer

e Cause: 5-TAMRA is hydrophobic.[9] High concentrations (>50 uM) in aqueous buffer can
cause aggregation.

e Solution:

o Keep the final organic solvent (DMSO) concentration in your reaction between 5-20% if
possible.

o Use a surfactant/solubilizer like PEG-Azide variants or add 0.1% Tween-20 to the buffer.

o Add the dye stock to the buffer while vortexing, not static.

Issue: Low Fluorescence Signal

e Cause: Fluorescence quenching due to dye stacking (homo-quenching) or proximity to
heavy atoms (e.g., Copper from CuAAC).

e Solution:
o Lower the labeling density (Degree of Labeling, DOL).

o Ensure thorough washing to remove Copper catalyst (Cu ions quench fluorescence). Use
EDTA or commercially available Copper removal beads.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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